2-Methyl-3-acetylamino-benzaldehyde

• CAS No.: 69022-36-2
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: N-(3-formyl-2-methylphenyl)acetamide
• InChI: InChI=1S/C10H11NO2/c1-7-9(6-12)4-3-5-10(7)11-8(2)13/h3-6H,1-2H3,(H,11,13)
• InChI Key: MPBHUUARFICUKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C)C=O

Description

2-Methyl-3-acetylamino-benzaldehyde is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

39 g (0.3 mole) of 2-methyl-3-amino-benzonitrile were dissolved in 75 ml of acetic acid, 30 ml (0.3 mole) of acetic anhydride were added, the mixture was heated with reflux for 5 minutes, and cooled. The solid obtained was filtered off an the evaporation of the solvent furnished an additional quantity of solid which was added to the preceding one. After recrystallisation of the whole from toluene, 44 g (95%) of colourless flakes were obtained, with a melting point of 160° C.

Synthesis routes and methods II

Procedure details

39g (0.3 mole) of 2-methyl-3-amino-benzonitrile were dissolved in 75 ml of acetic acid, 30 ml (0.3 mole) of acetic anhydride were added, the mixture was heated with reflux for 5 minutes, and cooled. The solid obtained was filtered off and the evaporation of the solent furnished an additional quantity of solid which was added to the preceding one. After recrystallisation of the whole from toluene, 44 g (95%) of colorless flakes were obtained, with a melting point of 160° C. l